Cas no 29880-05-5 (a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI))

29880-05-5 structure
Product name:a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI)
a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI)
- (2S,3R,4R,5R,6S)-2-[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 29880-05-5
- alpha-D-Glucopyranoside, 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl, (all-E)-
- Retinyl beta-glucose
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- Inchi: InChI=1S/C26H40O6/c1-17(11-12-20-19(3)10-7-14-26(20,4)5)8-6-9-18(2)13-15-31-25-24(30)23(29)22(28)21(16-27)32-25/h6,8-9,11-13,21-25,27-30H,7,10,14-16H2,1-5H3/b9-6+,12-11+,17-8+,18-13+/t21-,22-,23+,24+,25-/m0/s1
- InChI Key: CANKXEMSSRKEGQ-YDVWZVQJSA-N
- SMILES: C/C(=C\CO[C@H]1O[C@@H](CO)[C@H](O)[C@@H](O)[C@H]1O)/C=C/C=C(/C=C/C1=C(C)CCCC1(C)C)\C
Computed Properties
- Exact Mass: 448.282489
- Monoisotopic Mass: 448.282489
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 773
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.4
- XLogP3: 4.1
Experimental Properties
- Density: 1.15
- Boiling Point: 626.3°Cat760mmHg
- Flash Point: 332.5°C
- Refractive Index: 1.565
a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI) Related Literature
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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4. Book reviews
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Joshua D. McGraw,Nicholas M. Jago,Kari Dalnoki-Veress Soft Matter, 2011,7, 7832-7838
29880-05-5 (a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI)) Related Products
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